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Compound of Interest

Compound Name: Ethyl Butyrylacetate-d5

Cat. No.: B15550715 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and

stability of Ethyl Butyrylacetate-d5, a deuterated analog of Ethyl Butyrylacetate. This

document is intended for use by researchers, scientists, and professionals in drug development

and other scientific fields who require detailed technical information on this compound. The

inclusion of data for the non-deuterated form, Ethyl Butyrylacetate (CAS 3249-68-1), is for

comparative purposes, as many physical and chemical properties are expected to be similar.

Core Chemical Properties
Ethyl Butyrylacetate-d5 is a stable isotope-labeled version of Ethyl Butyrylacetate, where five

hydrogen atoms have been replaced by deuterium. This labeling is typically on the butyryl

group. Such deuterated compounds are invaluable in various research applications, including

metabolic studies, pharmacokinetic analyses, and as internal standards in mass spectrometry-

based quantification.

Quantitative Data Summary
The following tables summarize the key chemical and physical properties of Ethyl
Butyrylacetate-d5 and its non-deuterated counterpart.

Table 1: General and Physical Properties
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Property
Ethyl
Butyrylacetate-d5

Ethyl
Butyrylacetate
(non-deuterated)

Source(s)

Molecular Formula C₈D₅H₉O₃ C₈H₁₄O₃ [1]

Molecular Weight 163.226 g/mol 158.20 g/mol [1]

Appearance
Not specified, likely a

clear, colorless liquid
Clear, colorless liquid [2]

Melting Point Not specified -44 °C [2]

Boiling Point Not specified
104 °C at 22 mmHg;

90 °C at 10 mmHg
[2]

Density Not specified 0.989 g/mL at 25 °C

Refractive Index Not specified n20/D 1.427

Flash Point Not specified 173 °F (78.33 °C) [3][4]

pKa Not specified
10.69 ± 0.46

(Predicted)
[3]

LogP Not specified 1.78 [3]

Table 2: Solubility and Stability
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Property
Ethyl
Butyrylacetate-d5

Ethyl
Butyrylacetate
(non-deuterated)

Source(s)

Water Solubility Not specified Immiscible

Solubility in Organic

Solvents
Not specified

Soluble in Chloroform,

Dichloromethane,

Ethyl Acetate,

Methanol, and oils.

Stability Stable

Stable under normal

temperatures and

pressures.[5]

Storage Temperature -20°C

Room Temperature

(Sealed in dry

conditions)

[1][6]

Incompatibilities Not specified

Strong oxidizing

agents, acids, bases,

reducing agents.[3][5]

Decomposition

Products
Not specified

Carbon monoxide,

carbon dioxide,

irritating and toxic

fumes and gases

upon combustion.[5]

Experimental Protocols
While specific experimental protocols for the synthesis of Ethyl Butyrylacetate-d5 are not

readily available in the public domain, a general synthetic approach can be inferred from the

synthesis of its non-deuterated analog.

General Synthesis Approach for Ethyl Butyrylacetate
A common method for the synthesis of β-keto esters like Ethyl Butyrylacetate is the Claisen

condensation. The synthesis of the non-deuterated compound has been described involving

the reaction of butyryl chloride with Meldrum's acid, followed by reflux in ethanol.[7]
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A potential synthetic route for Ethyl Butyrylacetate-d5 could involve:

Preparation of Deuterated Butyryl Chloride: Starting from butyric acid-d7 or a similarly

deuterated precursor, convert it to the corresponding acid chloride, butyryl chloride-d5.

Acylation of Meldrum's Acid: React the deuterated butyryl chloride with 2,2-dimethyl-1,3-

dioxane-4,6-dione (Meldrum's acid) in the presence of a base like pyridine.

Ethanolysis: The resulting intermediate is then heated with ethanol to yield Ethyl
Butyrylacetate-d5.

Workflow for a Potential Synthesis of Ethyl Butyrylacetate-d5
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Starting Materials

Step 1: Acid Chloride Formation

Step 2: Acylation

Step 3: Ethanolysis

Purification

Butyric acid-d7

Conversion to Acid Chloride

Meldrum's acid

Acylation of Meldrum's Acid

Ethanol

Reflux with Ethanol

Butyryl chloride-d5

Acylated Intermediate

Crude Product

Distillation

Ethyl Butyrylacetate-d5

Click to download full resolution via product page

Caption: A potential workflow for the synthesis of Ethyl Butyrylacetate-d5.
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Stability and Storage
Proper handling and storage are crucial to maintain the integrity of Ethyl Butyrylacetate-d5.

Storage: The recommended storage temperature for Ethyl Butyrylacetate-d5 is -20°C.[1]

The non-deuterated form is considered stable and is typically stored at room temperature in

a dry, well-sealed container.

Stability: Ethyl Butyrylacetate is stable under normal conditions.[5] It is incompatible with

strong oxidizing agents, acids, bases, and reducing agents.[3][5]

Handling: Use in a well-ventilated area and avoid contact with skin and eyes.[8][5] Standard

personal protective equipment should be worn.

Logical Relationships in Application
The primary utility of Ethyl Butyrylacetate-d5 stems from its isotopic labeling. This property

makes it a powerful tool in analytical and metabolic research.

Logical Flow of Application in a Research Context

Biological System (e.g., cell culture, animal model) Introduction of Ethyl Butyrylacetate-d5 Collection of Biological Samples (e.g., plasma, tissue) LC-MS/MS Analysis Data Interpretation Pharmacokinetics, Metabolite ID, etc.

Click to download full resolution via product page

Caption: Use of Ethyl Butyrylacetate-d5 in a typical research workflow.

Conclusion
Ethyl Butyrylacetate-d5 is a valuable tool for researchers in various scientific disciplines. Its

chemical properties are largely comparable to its non-deuterated analog, with the key

difference being the isotopic labeling that enables its use in sensitive analytical methods.

Understanding its stability and proper handling procedures is essential for obtaining reliable

and reproducible results. This guide provides a foundational understanding of the key technical

aspects of this compound to support its effective application in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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